[1-(4-Methylphenyl)propyl](propan-2-yl)amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 1-(4-methylphenyl)-N-propan-2-ylpropan-1-amine
• InChI: InChI=1S/C13H21N/c1-5-13(14-10(2)3)12-8-6-11(4)7-9-12/h6-10,13-14H,5H2,1-4H3
• InChI Key: NLFRSBFQRGSFRK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C)NC(C)C

Description

1-(4-Methylphenyl)propylamine is an aromatic amine characterized by a 4-methylphenyl group attached to a propyl chain, which terminates in a branched isopropyl amine moiety (propan-2-yl group). Structurally, it differs from simpler amphetamine derivatives, such as 4-methylamphetamine (1-(4-methylphenyl)propan-2-amine), by its extended alkyl chain and the substitution pattern of the amine group . This compound’s molecular formula is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol.

Amphetamine derivatives, such as those cited in the evidence, often exhibit psychoactive properties due to their structural similarity to neurotransmitters like dopamine and norepinephrine . However, the pharmacological profile of 1-(4-Methylphenyl)propylamine remains uncharacterized in the literature reviewed here.

Preparation Methods

Classical Synthetic Routes via Substituted Phenylpropylamines

One of the primary synthetic strategies involves the construction of the substituted phenylpropylamine framework through multi-step organic synthesis:

• Step 1: Formation of 2-Methyl-1-substituted phenyl-2-butyronitrile
  This intermediate is synthesized by reacting substituted benzyl chloride with isobutyronitrile in the presence of an organic base such as lithium diisopropylamide, n-butyllithium, or sodium hydride. The reaction is conducted in solvents like tetrahydrofuran, dioxane, toluene, or hexane at low temperatures (-78°C to 0°C) to control reactivity and selectivity.

• Step 2: Hydrolysis to 2-Methyl-1-substituted phenyl-2-butyric acid
  The nitrile intermediate undergoes hydrolysis under basic conditions at elevated temperatures (80°C to 220°C) to yield the corresponding carboxylic acid.

• Step 3: Conversion to 2-Methyl-1-substituted phenyl-2-propyl carbamic acid benzyl ester
  In the presence of a weak base, the carboxylic acid is reacted with diphenylphosphoryl azide and benzyl alcohol at 40°C to 120°C. This step forms the carbamate ester, which is a key intermediate for amine formation.

• Step 4: Catalytic reduction to the target amine
  The carbamate ester is then subjected to catalytic hydrogenation or reduction at room temperature in solvents such as methanol, ethanol, tetrahydrofuran, or toluene. This step yields the desired 2-methyl-1-substituted phenyl-2-propanamine , structurally analogous to 1-(4-Methylphenyl)propylamine.

This method allows variation of the substituent R on the phenyl ring (e.g., hydrogen, methyl, ethyl, methoxy, hydroxyl, nitro, dimethylamino, halogens), enabling synthesis of a range of analogs with tailored properties.

Transition-Metal Catalyzed Hydroamination and Hydroaminomethylation

Recent advances in transition-metal catalysis have provided alternative, efficient routes for synthesizing alkylamines including substituted phenylpropylamines:

• Intramolecular Hydroamination
  Catalysts such as Rhodium(I), Iridium(I), Platinum(II), and Gold(I) complexes activate alkenes toward nucleophilic attack by amines, facilitating ring closure or amine addition. For example, Rhodium-based catalysts enable Markovnikov-selective hydroamination of aminoalkenes to form substituted amines in good yields.

• Hydroaminomethylation
  This process involves the catalytic addition of an amine and formaldehyde across an alkene bond, often catalyzed by Rhodium complexes with ligands such as Xantphos. This method can produce linear alkylamines with high regio- and stereoselectivity under mild conditions.

• Catalyst and Ligand Effects
  The choice of ligand (e.g., bis(dipyrrolylophosphino)xanthene, diphosphoramidite) and catalyst loading significantly influences yield and selectivity. Electron-poor phosphine ligands and water-soluble catalysts have improved efficiency and substrate scope.

These catalytic methods provide a streamlined and selective approach to synthesize complex amines like 1-(4-Methylphenyl)propylamine, with potential for scalability and functional group tolerance.

Enaminone-Based Synthesis Approaches

Another synthetic approach involves enaminones reacting with sulfonyl azides to form intermediates that can be converted into alkylamines:

• Enaminones derived from aromatic ketones react under mild conditions with sulfonyl azides in solvents such as ethanol or methanol.

• The reaction conditions (temperature, solvent, ratio of reagents) and the nature of sulfonyl azide (electron-donating or withdrawing substituents) dictate the formation of either NH-1,2,3-triazoles or diazoketones, which can be further transformed into amines.

• Purification is facilitated by crystallization or chromatography, and the process benefits from computational insights into reaction pathways.

While this method is more specialized, it showcases the diversity of synthetic routes available for related amine compounds.

Comparative Summary of Preparation Methods

Methodology	Key Steps	Advantages	Limitations	Typical Conditions
Classical multi-step synthesis	Nitrile formation → hydrolysis → carbamate ester → reduction	Versatile substituent scope; well-established	Multi-step, moderate reaction times	Low to moderate temperatures; organic solvents
Transition-metal catalyzed hydroamination	Catalytic alkene activation and amine addition	High selectivity; mild conditions	Requires expensive catalysts; ligand optimization	Mild to moderate temperatures; specialized catalysts
Enaminone-sulfonyl azide reaction	Enaminone + sulfonyl azide → triazoles/diazoketones → amines	Novel intermediates; selective	Complex purification; niche application	Room temperature to mild heating; protic solvents

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylphenyl)propylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a metal catalyst, such as palladium or platinum, to yield the corresponding amine.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C), platinum (Pt)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Primary amines

Substitution: Alkylated or acylated derivatives

Scientific Research Applications

1-(4-Methylphenyl)propylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology: The compound is studied for its potential biological activity, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to investigate its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)propylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and physicochemical differences between 1-(4-Methylphenyl)propylamine and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Phenyl	Amine Structure	Physical State	Key References
1-(4-Methylphenyl)propylamine	C₁₃H₂₁N	191.31	4-Methyl	Propan-2-yl (isopropyl)	Not reported	-
4-Methylamphetamine (1-(4-methylphenyl)propan-2-amine)	C₁₀H₁₅N	149.24	4-Methyl	Propan-2-yl	Solid (salt forms common)
1-(4-Fluorophenyl)-2-methylpropan-2-amine	C₁₀H₁₃FN	166.22	4-Fluoro	2-Methylpropan-2-yl	Not reported
N-(4-Methylbenzyl)propan-2-amine	C₁₁H₁₇N	163.26	4-Methyl (benzyl)	Propan-2-yl	Not reported
1-(4-Ethylphenyl)-2-methylpropan-1-amine	C₁₂H₁₉N	177.29	4-Ethyl	Propan-1-yl (linear)	Liquid
2-Amino-1-(4-chlorophenyl)ethylpropylamine	C₁₂H₁₉ClN₂	226.75	4-Chloro	Methylpropylamine	Not reported

Structural and Functional Analysis

Chain Length and Branching: The target compound’s propyl chain (three carbons) contrasts with 4-methylamphetamine’s shorter propan-2-yl group (two carbons). The isopropyl substituent on the amine introduces steric hindrance, which may reduce intermolecular interactions compared to linear amines like 1-(4-ethylphenyl)-2-methylpropan-1-amine .

4-Ethylphenyl (C₁₂H₁₉N) enhances lipophilicity relative to 4-methyl, which may influence membrane permeability .

Physical State :

• Compounds with lower molecular weights (e.g., 4-methylamphetamine, 149.24 g/mol) are typically solids, while longer-chain derivatives like 1-(4-ethylphenyl)-2-methylpropan-1-amine (177.29 g/mol) exist as liquids at room temperature . The target compound’s higher molecular weight (191.31 g/mol) suggests it may also be liquid, though experimental confirmation is needed.

Pharmacological Implications: 4-Methylamphetamine is a known stimulant, acting as a norepinephrine-dopamine reuptake inhibitor . Chlorine or fluorine substituents (e.g., in C₁₂H₁₉ClN₂ or C₁₀H₁₃FN) may confer distinct receptor-binding profiles due to their electronegativity and van der Waals radii .

Biological Activity

1-(4-Methylphenyl)propylamine, also known as a substituted phenethylamine, is a compound that has garnered attention in pharmacological research due to its diverse biological activities. This article delves into its biological activity, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's molecular formula is C13H19N, and it features a propyl chain with a 4-methylphenyl group and an isopropyl amine moiety. This structure is significant as it influences the compound's interaction with biological targets.

Research indicates that 1-(4-Methylphenyl)propylamine may exert its biological effects through several mechanisms:

• Monoamine Reuptake Inhibition : The compound has shown potential in inhibiting the reuptake of neurotransmitters such as serotonin and dopamine, which could lead to enhanced mood and cognitive function.
• Receptor Modulation : It may interact with various receptors in the central nervous system (CNS), including adrenergic and dopaminergic receptors, contributing to its psychoactive effects.

1. Antidepressant Effects

Studies have indicated that compounds similar to 1-(4-Methylphenyl)propylamine can exhibit antidepressant-like effects in animal models. These effects are often measured by behavioral tests such as the forced swim test or the tail suspension test, where reduced immobility time indicates antidepressant activity.

2. Anti-inflammatory Properties

Recent research has highlighted the anti-inflammatory potential of this compound. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting a mechanism for its anti-inflammatory action.

3. Neuroprotective Effects

There is evidence to suggest that 1-(4-Methylphenyl)propylamine may offer neuroprotective benefits. For instance, it has been shown to protect neuronal cells from oxidative stress-induced apoptosis, which is crucial for conditions like Alzheimer's disease.

Table 1: Summary of Biological Activities

Activity Type	Model/System Used	Observations	Reference
Antidepressant	Forced Swim Test	Reduced immobility time
Anti-inflammatory	RAW264.7 Macrophages	Decreased TNF-α and IL-6 levels
Neuroprotective	Neuronal Cell Cultures	Reduced apoptosis under oxidative stress

Pharmacokinetics

The pharmacokinetics of 1-(4-Methylphenyl)propylamine have not been extensively studied; however, preliminary data suggest it may have moderate bioavailability and a relatively short half-life. Further studies are required to elucidate its metabolic pathways and excretion routes.

Q & A

Q. Basic Research Focus

• X-ray crystallography : Use SHELXL () for small-molecule refinement, particularly for resolving phenyl ring torsional angles and amine group geometry. High-resolution data (d-spacing < 0.8 Å) reduces thermal motion artifacts .
• NMR spectroscopy : $^1H$- and $^{13}C$-NMR coupled with NOESY to confirm stereochemistry. Key signals: δ ~2.8 ppm (isopropyl CH), δ ~1.2 ppm (isopropyl CH$_3$) .
• Chiral HPLC : Employ columns like Chiralpak IA with hexane/isopropanol (95:5) to separate enantiomers, referencing retention times from Pharmacopeial Forum data () .

What experimental strategies are recommended for evaluating the compound’s biological activity, particularly in enzyme interaction studies?

Q. Basic Research Focus

• Transaminase (TA) assays : Incubate with α-ketoglutarate and monitor NADH oxidation at 340 nm (). Use Michaelis-Menten kinetics to determine $K_m$ and $V_{max}$.
• Receptor binding studies : Radiolabeled ligand displacement assays (e.g., σ receptor binding, as in ) to assess affinity .
• In vitro cardiovascular models : Isolated rat aorta assays to measure vasodilation, with dose-response curves (EC$_{50}$ determination) .

How can researchers address discrepancies in reported synthetic yields or stereochemical outcomes across studies?

Q. Advanced Research Focus

• Systematic reaction parameter screening : Use Design of Experiments (DoE) to test variables (e.g., catalyst loading, solvent polarity) and identify critical factors. For example, reports 75% yield under Ni catalysis, while enzymatic methods () may require temperature modulation (35°C) .
• Cross-validation with alternative techniques : Compare X-ray data () with computational models (DFT) to resolve stereochemical conflicts.
• Byproduct profiling : LC-MS to detect intermediates (e.g., Schiff bases) that reduce yield .

What advanced analytical methods are suitable for detecting trace impurities or metabolites in pharmacological studies?

Q. Advanced Research Focus

• High-resolution mass spectrometry (HRMS) : Q-TOF instruments (Resolution > 30,000) to identify metabolites like hydroxylated derivatives.
• Forensic-grade chromatography : UPLC with PDA detection () achieves LOD < 0.1 µg/mL for impurities such as 4-methoxy byproducts .
• Multivariate analysis : PCA of NMR/IR spectra to differentiate batch-to-batch variations in industrial samples.

How can computational modeling guide the design of derivatives with enhanced enzyme selectivity?

Q. Advanced Research Focus

• Molecular docking (AutoDock Vina) : Simulate binding to transaminase active sites (e.g., PDB 3VOB) to predict substituent effects. Focus on steric clashes near the 4-methylphenyl group.
• MD simulations (GROMACS) : Assess stability of amine-enzyme complexes over 100 ns trajectories. Key metrics: RMSD < 2 Å, hydrogen bond persistence >70% .
• QSAR models : Coramine derivatives with logP < 3.5 show optimal blood-brain barrier penetration for neurological studies () .

What methodologies are recommended for studying in vivo pharmacokinetics, including metabolic stability and tissue distribution?

Q. Advanced Research Focus

• Radiolabeled tracer studies : Synthesize $^{14}C$-labeled compound via reductive amination with $^{14}C$-isopropylamine. Monitor excretion (urine/feces) and tissue uptake (autoradiography) .
• Microsomal stability assays : Human liver microsomes + NADPH, with LC-MS quantification of parent compound depletion (t$_{1/2}$ determination).
• Plasma protein binding : Equilibrium dialysis to measure unbound fraction (fu) for dose adjustment .